Cas no 2171226-28-9 ((2R)-1-{(3-methylfuran-2-yl)methylsulfanyl}butan-2-ol)

• Product Name: (2R)-1-{(3-methylfuran-2-yl)methylsulfanyl}butan-2-ol
• CAS No: 2171226-28-9
• MF: C₁₀H₁₆O₂S
• MW: 200.297842025757
• CID: 6368847
• PubChem ID: 165509025
• Update Time: 2025-05-20

(2R)-1-{(3-methylfuran-2-yl)methylsulfanyl}butan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2R)-1-{(3-methylfuran-2-yl)methylsulfanyl}butan-2-ol
• (2R)-1-{[(3-methylfuran-2-yl)methyl]sulfanyl}butan-2-ol
• EN300-1290764
• 2171226-28-9

• Inchi： 1S/C10H16O2S/c1-3-9(11)6-13-7-10-8(2)4-5-12-10/h4-5,9,11H,3,6-7H2,1-2H3/t9-/m1/s1
• InChI Key： WAVJVEZAUPIEJV-SECBINFHSA-N
• SMILES： S(CC1=C(C)C=CO1)C[C@@H](CC)O

Computed Properties

• Exact Mass: 200.08710092g/mol
• Monoisotopic Mass: 200.08710092g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 58.7Ų

Additional information on (2R)-1-{(3-methylfuran-2-yl)methylsulfanyl}butan-2-ol

Comprehensive Overview of (2R)-1-{(3-methylfuran-2-yl)methylsulfanyl}butan-2-ol (CAS No. 2171226-28-9)

The compound (2R)-1-{(3-methylfuran-2-yl)methylsulfanyl}butan-2-ol (CAS No. 2171226-28-9) is a chiral sulfur-containing alcohol derivative with significant potential in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a 3-methylfuran-2-yl moiety and a methylsulfanyl group, makes it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its stereospecific properties and applications in asymmetric synthesis.

One of the most searched questions about (2R)-1-{(3-methylfuran-2-yl)methylsulfanyl}butan-2-ol relates to its synthetic pathways. Current literature suggests multiple routes for its preparation, including nucleophilic substitution reactions involving (2R)-2-hydroxybutyl derivatives and 3-methylfuran-2-ylmethanethiol. The stereochemistry at the C-2 position is crucial for its biological activity, which aligns with the growing demand for enantiopure compounds in drug development.

In the context of green chemistry trends, the environmental impact of synthesizing CAS 2171226-28-9 has become a hot topic. Recent studies focus on developing catalytic methods to reduce waste generation during its production. The furan ring in its structure is particularly interesting as it originates from renewable biomass resources, making this compound attractive for sustainable chemistry initiatives.

The pharmacological potential of (2R)-1-{(3-methylfuran-2-yl)methylsulfanyl}butan-2-ol is another area of intense research. Preliminary studies indicate that the methylsulfanyl group may contribute to enhanced membrane permeability, while the hydroxybutyl chain could influence receptor binding affinity. These structural features have sparked investigations into its possible use as a scaffold for CNS-targeting molecules.

Analytical characterization of 2171226-28-9 typically involves advanced techniques such as chiral HPLC and NMR spectroscopy. The quality control parameters for this compound are frequently searched by quality assurance professionals, particularly regarding enantiomeric excess determination. The presence of both furan and thioether functionalities requires specific analytical approaches to ensure purity.

From a commercial perspective, the global market for chiral building blocks like (2R)-1-{(3-methylfuran-2-yl)methylsulfanyl}butan-2-ol is expanding rapidly. Pharmaceutical companies are actively seeking novel sulfur-containing intermediates to develop patent-protected drugs. The compound's CAS number 2171226-28-9 appears increasingly in patent applications, particularly those related to neuractive compounds.

Stability studies reveal that proper storage conditions are essential for maintaining the integrity of 2171226-28-9. The thioether linkage may be sensitive to oxidative conditions, requiring inert atmosphere storage. These practical handling considerations are commonly searched by laboratory technicians working with this material.

Recent computational chemistry studies have modeled the three-dimensional structure of (2R)-1-{(3-methylfuran-2-yl)methylsulfanyl}butan-2-ol, providing insights into its conformational preferences. The 3-methylfuran ring exhibits particular torsional angles that influence molecular interactions, information valuable for drug design applications.

The regulatory status of CAS 2171226-28-9 is frequently queried in industry forums. Currently classified as a research chemical, it falls under standard laboratory safety protocols rather than stringent controlled substance regulations. However, researchers should always consult the latest regional guidelines before handling.

Future research directions for (2R)-1-{(3-methylfuran-2-yl)methylsulfanyl}butan-2-ol may explore its potential in material science applications. The combination of furan and thioether functionalities could lend unique properties to polymeric materials, opening new avenues for investigation beyond its current pharmaceutical applications.